Cas no 642487-31-8 (Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-)

Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy- structure
642487-31-8 structure
Product Name:Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-
CAS No:642487-31-8
MF:C17H19BrO3
MW:351.234964609146
CID:1674963
PubChem ID:23148522
Update Time:2025-04-21

Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-
    • 1-bromo-4-(3-(2-methoxybenzyloxy)-propyloxy)benzene
    • 1-bromo-4-[3-[(2-methoxyphenyl)methoxy]propoxy]benzene
    • DB-337148
    • SCHEMBL5710347
    • 1-Bromo-4-[3-(2-methoxybenzyloxy)prop-1-yloxy]benzene
    • 4-bromo-1-[3-(2-methoxybenzyloxy)propoxy]benzene
    • 642487-31-8
    • 1-{[3-(4-Bromophenoxy)propoxy]methyl}-2-methoxybenzene
    • DTXSID70630994
    • BTHQFDICYSHLNB-UHFFFAOYSA-N
    • Inchi: 1S/C17H19BrO3/c1-19-17-6-3-2-5-14(17)13-20-11-4-12-21-16-9-7-15(18)8-10-16/h2-3,5-10H,4,11-13H2,1H3
    • InChI Key: BTHQFDICYSHLNB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCCCOCC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 350.05177
  • Monoisotopic Mass: 350.05176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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